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Compound of Interest

Compound Name: Salicylyl chloride

Cat. No.: B8492852

Salicylyl Chloride: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of salicylyl chloride, a key intermediate in organic
synthesis. It covers its chemical structure, core properties, reactivity, and applications, with a
focus on its role in pharmaceutical development. Detailed experimental protocols and safety
information are also included to support laboratory research.

Chemical Structure and Properties

Salicylyl chloride, also known as 2-hydroxybenzoyl chloride, is an acyl chloride derivative of
salicylic acid. The presence of both a hydroxyl group and a highly reactive acyl chloride group
on the same aromatic ring gives it unique chemical characteristics.

Chemical Structure:
leiChemical structure of Salicylyl chloride

Table 1: Physicochemical Properties of Salicylyl Chloride
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Property Value Reference
IUPAC Name 2-hydroxybenzoyl chloride [1]

CAS Number 1441-87-8 [1]
Molecular Formula C7HsCIO2 [11[2]
Molecular Weight 156.57 g/mol [2]
Predicted pKa 7.40£0.30 [2]

Appearance

Data not available

Melting Point

Data not available

Boiling Point

Data not available

Density

Data not available

Solubility

Data not available

Reactivity and Mechanisms

The primary role of salicylyl chloride in organic synthesis is as an acylating agent.[3] The
carbonyl carbon of the acyl chloride group is highly electrophilic due to the electron-
withdrawing effects of both the chlorine and oxygen atoms, making it a prime target for
nucleophilic attack.[3]

The characteristic reaction of salicylyl chloride is nucleophilic acyl substitution, which
proceeds via a two-step addition-elimination mechanism.[3]

Influence of the Ortho-Hydroxyl Group

The ortho-hydroxyl group significantly influences the reactivity of salicylyl chloride. It can form
an intramolecular hydrogen bond with the chlorine atom of the acyl chloride group, which can
affect the electrophilicity of the carbonyl carbon and the leaving group ability of the chloride.[3]
This hydroxyl group can also act as a nucleophile in certain reactions, leading to potential side
products or enabling specific cyclization pathways.[3]

Experimental Protocols
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Synthesis of Salicylyl Chloride from Salicylic Acid

Salicylyl chloride is commonly synthesized by the reaction of salicylic acid with a chlorinating
agent, such as thionyl chloride (SOCI2).

Reaction:
HO-CeH4-COOH + SOCl2 -» HO-CsHa-COCI + SO2 + HCI
Experimental Protocol:

A mixture of 10 grams of salicylic acid, 7 ml of thionyl chloride, and 0.02 grams of aluminum
chloride is heated at 40 to 45°C for 1.5 hours.[4] The excess thionyl chloride is then removed
under vacuum. The resulting salicylyl chloride can often be used in subsequent reactions
without further purification.[4]

Logical Flow of Synthesis:

Synthesis of Salicylyl Chloride

Salicylic Acid Thionyl Chloride (SOCI2) @ Chloride (AICls, catalyst)

‘ Reaction Mixture

Heat at 40-45°C for 1.5h

@ excess SOClz under@'

Salicylyl Chloride
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A flowchart illustrating the synthesis of salicylyl chloride.

Role in the Synthesis of Deferasirox

Salicylyl chloride is a crucial intermediate in the synthesis of Deferasirox, an iron-chelating
agent used to treat chronic iron overload. The synthesis involves the formation of salicylyl
chloride in situ from salicylic acid and thionyl chloride, followed by condensation with

salicylamide.

Workflow for Deferasirox Synthesis Intermediate:

Synthesis of Deferasirox Intermediate

Step 1: Formation of Salicylyl Chloride (in situ)

Salicylic Acid Thionyl Chloride

£ Thionyl Chloride

Salicylyl Chloride (in situ)

+ Salicylamide
Dehydrating conditions)

Step 2: Condensation Reaction

Salicylamide 2-(2-Hydroxyphenyl)-1,3(4H)-benzoxazin-4-one

4-Hydrazinobenzoic acid

Click to download full resolution via product page
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Workflow for the synthesis of a key Deferasirox intermediate.

Safety and Handling

Salicylyl chloride is a reactive and potentially hazardous chemical. It is crucial to handle it with
appropriate safety precautions in a well-ventilated area.

Table 2: Hazard Information for Salicylyl Chloride

Hazard Description Precautionary Measures

) Move to fresh air. If breathing
_ May cause respiratory o _
Inhalation T is difficult, give oxygen. Seek
irritation. _ _
medical attention.[5]

Remove contaminated
) May cause skin irritation or clothing. Wash affected area
Skin Contact ]
burns. with soap and water. Seek

medical attention.[5]

Rinse with pure water for at
May cause serious eye least 15 minutes. Seek

Eye Contact i i i i
damage. immediate medical attention.

[5]

Do not induce vomiting. Rinse
mouth with water. Seek

Ingestion Harmful if swallowed. ) ) ) )
immediate medical attention.

[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.[5]

Hand Protection: Wear chemical-resistant gloves.[5]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded.[5]

Body Protection: Wear suitable protective clothing.[5]
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Firefighting Measures:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.[5] Firefighters
should wear self-contained breathing apparatus.[5]

Accidental Release Measures:

Avoid dust formation and contact with skin and eyes.[5] Ensure adequate ventilation and
remove all sources of ignition.[5] Collect the spilled material and place it in a suitable, closed
container for disposal.[5] Prevent the chemical from entering drains.[5]

Applications in Research and Development

Salicylyl chloride's bifunctional nature makes it a valuable building block in the synthesis of a
wide range of organic molecules, including:

o Pharmaceuticals: Besides Deferasirox, it is used in the synthesis of other compounds with
potential anti-inflammatory, analgesic, anti-tumor, and anti-bacterial properties.[3]

o Polymers and Materials Science: It can be incorporated into polymer backbones to create
specialty resins with tailored properties, such as selective recognition capabilities.[3]

» Heterocyclic Compounds: It serves as a precursor for various heterocyclic systems.[3]

This technical guide provides a foundational understanding of salicylyl chloride for
professionals in research and drug development. For further information, consulting the
referenced literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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